Cas no 105310-75-6 (rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide)
105310-75-6 structure
Product Name:rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
CAS No:105310-75-6
MF:C23H24N2O3
MW:376.448266029358
MDL:MFCD11111825
CID:62537
PubChem ID:13718685
Update Time:2024-11-03
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
- cis-2-((1,3-Dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide
- Cyclopropanecarboxamide, 2-[(1,3-dihydro-1,3-dioxo -2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-, (1R,2S)-rel
- (1R,2)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-cyclopropanecarboxamide
- (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]
- (1SR,2RS)-2-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropane carboxamide
- cis-(+/-)-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl cyclopropanecarboxamide
- Cyclopropanecarboxamide,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-, cis-
- cis-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
- (1R,2S)-2-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide
- cis-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
- (1R,2S)-N,N-diethyl-2-[(1,3-dioxoisoindolin-2-yl)methyl]-1-phenylcyclopropanecarboxamide
- AK163843
- PubChem14622
- SCH
- CS-0152041
- (1R,2S)-2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropane-1-carboxamide
- AKOS015896478
- (1R,2S)-2-[(1,3-DIOXOISOINDOL-2-YL)METHYL]-N,N-DIETHYL-1-PHENYLCYCLOPROPANE-1-CARBOXAMIDE
- DTXSID201110472
- 105310-75-6
- DS-8344
- rel-(1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
- C71215
- (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxami
- SCHEMBL9993898
- cis-2-(1,3-dihydro-1,3-dioxo-2h-isoindol-2-yl)methyl-n,n-diethyl-1-phenylcyclopropanecarboxamide
- (1R,2S)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-1-cyclopropane carboxamide
- rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
-
- MDL: MFCD11111825
- Inchi: 1S/C23H24N2O3/c1-3-24(4-2)22(28)23(16-10-6-5-7-11-16)14-17(23)15-25-20(26)18-12-8-9-13-19(18)21(25)27/h5-13,17H,3-4,14-15H2,1-2H3/t17-,23+/m1/s1
- InChI Key: JOTWZGIFEGRKFM-HXOBKFHXSA-N
- SMILES: O=C([C@]1(C2C=CC=CC=2)C[C@@H]1CN1C(C2C=CC=CC=2C1=O)=O)N(CC)CC
Computed Properties
- Exact Mass: 376.17900
- Monoisotopic Mass: 376.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.7
- XLogP3: 3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.254
- Melting Point: 130-132 ºC
- Boiling Point: 535.6°C at 760 mmHg
- Flash Point: 237.521 °C
- Refractive Index: 1.638
- PSA: 57.69000
- LogP: 3.04680
- Vapor Pressure: No data available
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Security Information
- Signal Word:Danger
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H301 (100%) H315 (100%)
- Storage Condition:Sealed in dry,2-8°C
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG646-200mg |
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 97% | 200mg |
216.0CNY | 2021-07-10 | |
| Apollo Scientific | OR315751-250mg |
(1R,2S)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 95+% | 250mg |
£80.00 | 2023-09-02 | |
| Apollo Scientific | OR315751-1g |
(1R,2S)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 95+% | 1g |
£198.00 | 2023-09-02 | |
| TRC | D449100-1g |
rel-(1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 1g |
$ 224.00 | 2023-09-07 | ||
| TRC | D449100-5g |
rel-(1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 5g |
$ 729.00 | 2023-09-07 | ||
| TRC | D449100-10g |
rel-(1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 10g |
$ 971.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG646-50mg |
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 97% | 50mg |
93.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG646-1g |
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 97% | 1g |
650.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG646-250mg |
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide |
105310-75-6 | 97% | 250mg |
867CNY | 2021-05-08 | |
| Chemenu | CM133669-1g |
(1R,2S)-2-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide |
105310-75-6 | 95% | 1g |
$104 | 2023-03-07 |
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Production Method
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:105310-75-6)顺式-2-[(1,3-二氢-1,3-二氧-2H-异吲哚-2-基)甲基-N,N-二乙基-1-苯基环丙烷甲酰胺
Order Number:LE5739203
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Related Literature
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:105310-75-6)顺式-2-[(1,3-二氢-1,3-二氧-2H-异吲哚-2-基)甲基-N,N-二乙基-1-苯基环丙烷甲酰胺
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry